Cas no 1823966-44-4 (1-(5-Bromo-1H-pyrazolo3,4-bpyridin-3-yl)ethan-1-one)
1-(5-Bromo-1H-pyrazolo3,4-bpyridin-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one
- 1-(5-Bromo-1H-pyrazolo3,4-bpyridin-3-yl)ethan-1-one
-
- MDL: MFCD26518423
- Inchi: 1S/C8H6BrN3O/c1-4(13)7-6-2-5(9)3-10-8(6)12-11-7/h2-3H,1H3,(H,10,11,12)
- InChI Key: DAVPYGKOXXOLMR-UHFFFAOYSA-N
- SMILES: BrC1C=NC2C(C=1)=C(C(C)=O)NN=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- XLogP3: 1.5
- Topological Polar Surface Area: 58.6
1-(5-Bromo-1H-pyrazolo3,4-bpyridin-3-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B202570-25mg |
1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one |
1823966-44-4 | 25mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B202570-50mg |
1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one |
1823966-44-4 | 50mg |
$ 310.00 | 2022-06-07 | ||
| Matrix Scientific | 221506-500mg |
1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one, 95% min |
1823966-44-4 | 95% | 500mg |
$1156.00 | 2023-09-06 | |
| Matrix Scientific | 221506-1g |
1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one, 95% min |
1823966-44-4 | 95% | 1g |
$1865.00 | 2023-09-06 | |
| Matrix Scientific | 221506-5g |
1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one, 95% min |
1823966-44-4 | 95% | 5g |
$5981.00 | 2023-09-06 |
1-(5-Bromo-1H-pyrazolo3,4-bpyridin-3-yl)ethan-1-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-(5-Bromo-1H-pyrazolo3,4-bpyridin-3-yl)ethan-1-one
Introduction to 1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one (CAS No: 1823966-44-4)
1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one is a structurally complex organic compound with the CAS registry number 1823966-44-4. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds with significant potential in pharmaceutical and materials science applications. The molecule features a pyrazolo[3,4-b]pyridine core, which is a fused bicyclic system consisting of a pyrazole ring fused to a pyridine ring. The presence of a bromine atom at the 5-position of the pyrazole ring introduces electronic and steric effects that can influence the compound's reactivity and biological activity.
The ethanone group attached to the pyrazolo[3,4-b]pyridine core further enhances the compound's versatility. This functional group can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, making it a valuable building block in organic synthesis. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.
One of the most intriguing aspects of 1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one is its ability to act as a scaffold for constructing more complex molecular architectures. Researchers have explored its use in synthesizing heterocyclic compounds with enhanced pharmacokinetic properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy.
The synthesis of 1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one typically involves multi-step organic reactions, including cyclization and functional group transformations. One common approach is the condensation of an appropriate bromopyrazole derivative with a ketone precursor under specific reaction conditions. This process often requires precise control over reaction parameters to ensure high yields and product purity.
From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide critical insights into the molecular structure and purity of the compound. For example, ¹H NMR spectroscopy can reveal information about the proton environment around the aromatic rings and the ethanone group, while ¹³C NMR can help identify carbon environments and confirm the connectivity within the molecule.
In terms of applications, 1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one has shown promise in several areas beyond drug discovery. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Additionally, this compound may find applications in catalysis, where its ability to coordinate with metal centers could enhance catalytic efficiency.
Recent advancements in computational chemistry have also enabled researchers to model the electronic structure and reactivity of this compound at an unprecedented level of detail. By employing density functional theory (DFT) calculations, scientists can predict how modifications to the molecule's structure might affect its electronic properties and reactivity. Such computational studies are invaluable for guiding experimental efforts and optimizing synthetic routes.
In conclusion, 1-(5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one is a versatile and intriguing compound with a wide range of potential applications in chemistry and materials science. Its unique structure and functional groups make it an attractive target for further research and development across various fields.
1823966-44-4 (1-(5-Bromo-1H-pyrazolo3,4-bpyridin-3-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)